Cas no 72676-96-1 (3-Pyridinecarboxylicacid, 1,4-dihydro-4-oxo-)

3-Pyridinecarboxylicacid, 1,4-dihydro-4-oxo- structure
72676-96-1 structure
Product Name:3-Pyridinecarboxylicacid, 1,4-dihydro-4-oxo-
CAS No:72676-96-1
MF:C6H5NO3
MW:139.108801603317
CID:575699
PubChem ID:69113
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 1,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 1,4-dihydro-4-oxo-
    • 4-oxo-1,4-dihydro-3-pyridinecarboxylic acid
    • 4-OXO-1,4-DIHYDROPYRIDINE-3-CARBOXYLIC ACID
    • 1,4-dihydro-4-oxopyridine-3-carboxylic acid
    • 3-Pyridinecarboxylic acid,1,4-dihydro-4-oxo
    • 4-oxo-1,4-dihydro-pyridine-3-carboxylic acid
    • 4-pyridone-3-carboxylic acid
    • Odhpca
    • Pyridon-(4)-carbonsaeure-(3)
    • Q63392312
    • 3-Pyridinecarboxylicacid, 4-hydroxy
    • NS00043244
    • EN300-120200
    • F1371-0219
    • DTXSID80976370
    • MLS000085094
    • SB53049
    • SCHEMBL830377
    • 3-CARBOXY-4-HYDROXYPYRIDINE
    • 3-Pyridinecarboxylic acid, 4-hydroxy-
    • 72676-96-1
    • 4-oxo-1,4-dihydropyridine-3-carboxylicacid
    • J-515531
    • BCP24355
    • SMR000019640
    • FT-0618724
    • A832981
    • 4-HYDROXYISONICOTINIC ACID
    • HMS1427B17
    • PS-4500
    • AKOS025395582
    • 609-70-1
    • CS-W007951
    • 4-oxo-1H-pyridine-3-carboxylic acid
    • SY013019
    • IFLab1_005319
    • MFCD00040286
    • 4-Hydroxy-3-pyridinecarboxylic Acid Hydrochloride Salt
    • AKOS000320216
    • BL001825
    • IDI1_010722
    • 4-Hydroxy-nicotinic acid
    • 4-Oxo-1,4-dihydropyridine-3-carboxylato
    • 3-Pyridinecarboxylicacid,1,4-dihydro-4-oxo-
    • AB01802
    • 4-Hydroxypyridine-3-carboxylic acid
    • 4-Hydroxynicotinic Acid Hydrochloride
    • AB00407914-09
    • HMS2405E22
    • 4-Hydroxy-3-pyridinecarboxylic acid
    • CS-0356770
    • AC-510
    • EINECS 210-197-7
    • CHEMBL1610346
    • Z1869802012
    • Oprea1_654715
    • 4-Hydroxynicotinic acid
    • AM808269
    • 4-Hydroxynicotinic Acid Hydrochloride Salt; 4-Hydroxypyridine-3-carboxylic Acid Hydrochloride Salt
    • AC-907/25004512
    • 4-Hydroxypyridine-3-carboxylic Acid; 4-Hydroxy-3-pyridinecarboxylic Acid Hydrochloride
    • 1,4-Dihydro-4-oxo-3-pyridinecarboxylic acid
    • DB-132405
    • DB-028921
    • MDL： MFCD00040286
    • Inchi： 1S/C6H5NO3/c8-5-1-2-7-3-4(5)6(9)10/h1-3H,(H,7,8)(H,9,10)
    • InChI Key： CHCUBGPSZDGABM-UHFFFAOYSA-N
    • SMILES： O=C1C=CNC=C1C(=O)O

Computed Properties

  • Exact Mass: 139.02700
  • Monoisotopic Mass: 139.026943
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.451
  • Boiling Point: 312.7 °C at 760 mmHg
  • Flash Point: 142.9 °C
  • PSA: 70.16000
  • LogP: 0.07310

3-Pyridinecarboxylicacid, 1,4-dihydro-4-oxo- Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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